Cas no 23776-85-4 (2,5-dioxopyrrolidin-1-yl 2-phenylacetate)

2,5-Dioxopyrrolidin-1-yl 2-phenylacetate is a reactive ester commonly employed as an acylating agent in organic synthesis and peptide coupling reactions. Its key advantage lies in its high reactivity toward nucleophiles, particularly amines, facilitating efficient amide bond formation under mild conditions. The phenylacetyl moiety enhances stability while maintaining reactivity, making it suitable for selective acylation in complex molecular systems. The compound is often utilized in pharmaceutical and bioconjugation applications due to its reliable performance and compatibility with a range of solvents. Its crystalline solid form ensures ease of handling and precise stoichiometric control in synthetic workflows.

2,5-dioxopyrrolidin-1-yl 2-phenylacetate structure

23776-85-4 structure

Product Name:2,5-dioxopyrrolidin-1-yl 2-phenylacetate

CAS No:23776-85-4

MF:C₁₂H₁₁NO₄

MW:233.220043420792

CID:1109559

PubChem ID:13339790

Update Time:2025-05-27

2,5-dioxopyrrolidin-1-yl 2-phenylacetate Chemical and Physical Properties

Names and Identifiers

- Benzeneacetic acid 2,5-dioxo-1-pyrrolidinyl ester
- (2,5-dioxopyrrolidin-1-yl) 2-phenylacetate
- 2,5-dioxopyrrolidin-1-yl 2-phenylacetate
- DTXSID80537405
- 1-[(Phenylacetyl)oxy]pyrrolidine-2,5-dione
- 23776-85-4
- SCHEMBL2450503
- CS-0235947
- F1905-6994
- PHENYL-ACETIC ACID 2,5-DIOXO-PYRROLIDIN-1-YL ESTER
- EN300-1657487
- AKOS026677310
- Inchi： 1S/C12H11NO4/c14-10-6-7-11(15)13(10)17-12(16)8-9-4-2-1-3-5-9/h1-5H,6-8H2
- InChI Key： GGAVHCUOCBTTDM-UHFFFAOYSA-N
- SMILES： O(C(CC1C=CC=CC=1)=O)N1C(CCC1=O)=O

Computed Properties

Exact Mass: 233.06883
Monoisotopic Mass: 233.06880783g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 17
Rotatable Bond Count: 4
Complexity: 317
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.8
Topological Polar Surface Area: 63.7Å²

Experimental Properties

PSA: 63.68

2,5-dioxopyrrolidin-1-yl 2-phenylacetate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-1657487-0.1g	2,5-dioxopyrrolidin-1-yl 2-phenylacetate	23776-85-4	95%	0.1g	$48.0	2023-07-07
Enamine	EN300-1657487-0.25g	2,5-dioxopyrrolidin-1-yl 2-phenylacetate	23776-85-4	95%	0.25g	$70.0	2023-07-07
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Enamine	EN300-1657487-1.0g	2,5-dioxopyrrolidin-1-yl 2-phenylacetate	23776-85-4	95%	1.0g	$199.0	2023-07-07
Enamine	EN300-1657487-2.5g	2,5-dioxopyrrolidin-1-yl 2-phenylacetate	23776-85-4	95%	2.5g	$389.0	2023-07-07
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Enamine	EN300-1657487-10.0g	2,5-dioxopyrrolidin-1-yl 2-phenylacetate	23776-85-4	95%	10.0g	$855.0	2023-07-07
Enamine	EN300-1657487-50mg	2,5-dioxopyrrolidin-1-yl 2-phenylacetate	23776-85-4	95.0%	50mg	$32.0	2023-09-21
Enamine	EN300-1657487-100mg	2,5-dioxopyrrolidin-1-yl 2-phenylacetate	23776-85-4	95.0%	100mg	$48.0	2023-09-21
Enamine	EN300-1657487-250mg	2,5-dioxopyrrolidin-1-yl 2-phenylacetate	23776-85-4	95.0%	250mg	$70.0	2023-09-21